Cas no 1339332-79-4 (1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid
• CAS No: 1339332-79-4
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 5699229
• PubChem ID: 64229963
• Update Time: 2025-06-11

1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1339332-79-4
• 1-(4-chlorophenyl)-3-methylcyclobutane-1-carboxylicacid
• CS-0287890
• AKOS013550625
• 1-(4-chlorophenyl)-3-methylcyclobutane-1-carboxylic acid
• EN300-1122306
• SCHEMBL11481441
• Cyclobutanecarboxylic acid, 1-(4-chlorophenyl)-3-methyl-
• 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C12H13ClO2/c1-8-6-12(7-8,11(14)15)9-2-4-10(13)5-3-9/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： IQZNOCSMIKKGHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 353.3±35.0 °C(Predicted)
• pka: 4.27±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid

Introduction to 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid (CAS No. 1339332-79-4)

1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid, identified by the CAS number 1339332-79-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of cycloalkane derivatives, featuring a substituted aromatic ring and a cyclobutane moiety, which together contribute to its unique chemical properties and potential biological activities. The presence of a chloro substituent on the phenyl ring and a methyl group on the cyclobutane ring enhances its reactivity and makes it a valuable intermediate in the development of novel therapeutic agents.

The structural configuration of 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid imparts distinct electronic and steric characteristics, making it a versatile building block for medicinal chemists. The chloro group at the para position of the phenyl ring increases the electrophilicity of the aromatic system, facilitating nucleophilic substitution reactions that are pivotal in drug synthesis. Additionally, the methylcyclobutane backbone introduces conformational flexibility, which can influence both the metabolic stability and pharmacokinetic behavior of derivatives derived from this compound.

In recent years, there has been growing interest in exploring the pharmacological potential of cycloalkane-containing molecules due to their ability to modulate various biological pathways. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as receptor binding affinity, enzyme inhibition, and anti-inflammatory effects. The 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid scaffold has been investigated for its potential role in developing treatments for neurological disorders, where its ability to cross the blood-brain barrier is particularly relevant.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to introduce diverse functional groups, leading to libraries of derivatives with tailored biological activities. For instance, modifications at the carboxylic acid moiety have yielded compounds with enhanced solubility and bioavailability, while alterations to the cyclobutane ring have resulted in altered receptor selectivity. These findings underscore the importance of 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid as a key intermediate in drug discovery pipelines.

The chemical synthesis of 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by carboxylation, or ring-closing metathesis strategies that construct the cyclobutane core. Advances in catalytic systems have enabled more efficient and sustainable production methods, reducing waste and improving yields. These innovations align with broader trends in green chemistry, emphasizing environmental responsibility in pharmaceutical manufacturing.

From a biological perspective, derivatives of 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid have shown promise in preclinical models as modulators of ion channels and G protein-coupled receptors (GPCRs). The structural features present in this compound allow it to interact with specific binding pockets within target proteins, potentially leading to therapeutic effects. For example, analogs with optimized substitution patterns have demonstrated efficacy in models of pain perception and neurodegeneration. Such discoveries highlight the compound's significance as a pharmacological tool.

The role of computational chemistry in studying 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities, metabolic pathways, and toxicological profiles before experimental validation. These predictions guide synthetic efforts by identifying promising derivatives early in the discovery process. Moreover, machine learning algorithms are being increasingly used to analyze large datasets containing structural activity relationships (SARs), further accelerating the development of novel compounds based on this scaffold.

In conclusion, 1-(4-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid (CAS No. 1339332-79-4) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and biological potential, make it an invaluable asset for medicinal chemists. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of drug discovery efforts across academic institutions and pharmaceutical companies alike.